Cas no 69975-66-2 (3-oxo-2,3-dihydro-1H-indene-5-carbonitrile)

• Product Name: 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile
• CAS No: 69975-66-2
• MF: C₁₀H₇NO
• MW: 157.168682336807
• MDL: MFCD02179291
• CID: 59040
• PubChem ID: 11030074
• Update Time: 2025-06-30

3-oxo-2,3-dihydro-1H-indene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-indan-5-carbonitrile
• 6-Cyano-2,3-dihydro-1H-inden-1-one
• 1H-Indene-5-carbonitrile, 2,3-dihydro-3-oxo-
• 3-oxo-1,2-dihydroindene-5-carbonitrile
• Indan-5-carbonitrile
• 1-oxo-6-indanecarbonitrile
• 1-Oxoindan-6-carbonitril
• 2,3-Dihydro-3-oxo-1H-indene-5-carbonitrile
• 6-Cyano-1-indanone
• 6-Cyanoindan-1-one
• 6-CYANOINDANONE
• 3-OXO-2,3-DIHYDRO-1H-INDENE-5-CARBONITRILE
• 1-Oxoindan-6-carbonitrile
• UJBIKXKXAWDYIB-UHFFFAOYSA-N
• 3-OXOINDANE-5-CARBONITRILE
• A836719
• FT-0646492
• 3-oxidanylidene-1,2-dihydroindene-5-carbonitrile
• MFCD02179291
• FS-3464
• A26841
• SY047608
• AKOS006277733
• 3-oxo-1,2-dihydro-indene-5-carbonitrile
• CS-D0094
• SCHEMBL435225
• 69975-66-2
• MB02308
• J-512996
• WLZ3232
• EN300-171089
• DTXSID10452470
• Z1198159841
• AC-2270
• DB-007154
• 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile

• MDL： MFCD02179291
• Inchi： 1S/C10H7NO/c11-6-7-1-2-8-3-4-10(12)9(8)5-7/h1-2,5H,3-4H2
• InChI Key： UJBIKXKXAWDYIB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#N)C=CC=2CC1

Computed Properties

• Exact Mass: 157.05300
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 312.6℃ at 760 mmHg
• Flash Point: 142.9±24.8 °C
• Refractive Index: 1.596
• PSA: 40.86000
• LogP: 1.68718

3-oxo-2,3-dihydro-1H-indene-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Additional information on 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile

3-Oxo-2,3-Dihydro-1H-Indene-5-Carbonitrile (CAS No. 69975-66-2): A Versatile Compound in Modern Pharmaceutical and Material Science Research

3-Oxo-2,3-dihydro-1H-indene-5-carbonitrile is a nitrogen-containing aromatic compound with a unique molecular framework that has attracted significant attention in the field of medicinal chemistry and materials science. Its chemical structure, characterized by a fused benzene ring system and a nitrile group, provides a versatile platform for the development of bioactive molecules and functional materials. The compound's CAS No. 69975-66-2 is widely recognized in academic and industrial research communities, reflecting its importance in both fundamental studies and practical applications.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile through various catalytic and photoredox methodologies. A 2023 study published in Advanced Synthesis & Catalysis demonstrated that transition-metal-catalyzed cross-coupling reactions can achieve high yields of this compound, which is critical for its application in drug discovery and material synthesis. The ability to modify its aromatic ring and nitrile group through functional group transformations has opened new avenues for designing derivatives with enhanced biological activity and material properties.

The molecular architecture of 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile includes a conjugated system that facilitates electronic interactions, making it a promising candidate for optoelectronic applications. Researchers at the University of Tokyo reported in 2024 that this compound exhibits excellent charge transport properties when incorporated into conjugated polymers, highlighting its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's stability under various reaction conditions further supports its utility in industrial-scale synthesis processes.

In the context of pharmaceutical research, 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile has shown potential as a scaffold for developing anti-inflammatory agents. A 2023 study in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective inhibition of COX-2 enzymes, which are implicated in chronic inflammatory diseases. The compound's ability to modulate protein kinase pathways also suggests its relevance in cancer therapy research, as evidenced by recent studies on its interactions with epigenetic regulators.

From a synthetic perspective, the compound's reactivity is particularly notable due to the presence of both electrophilic and nucleophilic functional groups. A 2024 review in Chemical Reviews highlighted that the nitrile group can undergo diverse transformations, including hydrolysis to carboxylic acids, reduction to amines, and cyclization to form heterocyclic compounds. These reactions are critical for the development of pharmaceutical intermediates and specialty chemicals. The compound's versatility in functional group manipulation has made it a focal point in green chemistry initiatives aimed at reducing waste in chemical synthesis processes.

Recent computational studies have further expanded the understanding of 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile's potential applications. Molecular dynamics simulations published in 2024 in ACS Nano demonstrated that the compound can self-assemble into nanomaterials with tunable optical properties. These findings have implications for the development of nanotechnology-based drug delivery systems, where the compound's ability to form stable supramolecular structures is particularly valuable.

Environmental and safety considerations have also been addressed in recent research on this compound. A 2023 study in Green Chemistry evaluated the compound's biodegradability and toxicity profiles, concluding that its low environmental impact makes it suitable for sustainable chemical production. These findings are particularly relevant in the context of global efforts to develop eco-friendly alternatives to traditional petrochemicals.

Looking ahead, the compound's unique properties position it as a key player in emerging fields such as bioconjugate chemistry and smart materials. Ongoing research is exploring its potential in creating stimuli-responsive materials that can adapt to environmental changes, as reported in a 2024 paper in Advanced Materials. These developments underscore the compound's versatility and its significance in advancing both fundamental science and industrial applications.

As the field of chemical research continues to evolve, 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile remains a subject of intense investigation. Its chemical properties, structural flexibility, and functional versatility make it an ideal candidate for further exploration in both academic and industrial settings. The compound's role in modern science is likely to expand as new synthetic methods and application areas are discovered, solidifying its importance in the chemical sciences.

Researchers and industry professionals are encouraged to stay updated on the latest developments related to 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile. Continued collaboration between academia and industry will be essential in harnessing the full potential of this compound. With its wide-ranging applications and ongoing research, 3-oxo-2,3-dihydro-1H-indene-5-carbonitrile is poised to play a significant role in shaping the future of chemical science and technology.